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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B15089040

Get Quote

Technical Support Center: ARL67156
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

ARL67156. The information is presented in a question-and-answer format to directly address

common issues encountered during experimentation, with a focus on solubility.

Frequently Asked Questions (FAQs)
Q1: What is ARL67156 and what is its primary mechanism of action?

ARL67156, also known as FPL 67156, is a selective inhibitor of ecto-ATPases.[1] Its full

chemical name is 6-N,N-Diethyl-D-β-γ-dibromomethylene adenosine triphosphate. It functions

as a weak competitive inhibitor of certain ectonucleotidases, primarily Nucleoside Triphosphate

Diphosphohydrolase-1 (NTPDase1 or CD39), NTPDase3, and Nucleotide

Pyrophosphatase/Phosphodiesterase-1 (NPP1).[1] By inhibiting these enzymes, ARL67156

prevents the degradation of extracellular ATP and ADP, thereby prolonging their signaling

effects through P2 purinoceptors.

Q2: I'm having trouble dissolving ARL67156. What are the recommended solvents?
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The trisodium salt of ARL67156 is the most commonly available form and is recommended for

use due to its enhanced solubility in aqueous solutions. It is soluble in water up to 20 mM. It is

also reported to be soluble in DMSO.[2] For most biological experiments, preparing a

concentrated stock solution in sterile, nuclease-free water is the preferred method.

Q3: My ARL67156 solution appears cloudy or has precipitated after dilution in my experimental

buffer. What could be the cause?

Precipitation upon dilution can be due to several factors:

Buffer Composition: While ARL67156 is soluble in water, certain buffers with high

concentrations of divalent cations (e.g., Ca²⁺, Mg²⁺) might lead to the formation of insoluble

salts.

pH: The solubility of ARL67156 may be pH-dependent. Ensure the pH of your final

experimental buffer is within a physiological range (typically pH 7.2-7.4).

Concentration: You may be exceeding the solubility limit of ARL67156 in your specific buffer

system.

Temperature: A decrease in temperature upon dilution can sometimes lead to precipitation.

Troubleshooting Steps:

Prepare fresh dilutions: Always prepare working dilutions from your stock solution

immediately before use.

Test buffer compatibility: Before your main experiment, perform a small-scale test by diluting

your ARL67156 stock into your experimental buffer to check for precipitation.

Adjust pH: If you suspect pH is an issue, measure the pH of your final solution and adjust if

necessary.

Consider a different buffer: If precipitation persists, consider using an alternative buffer with a

lower concentration of divalent cations.

Q4: How should I prepare and store ARL67156 stock solutions?
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For optimal stability, prepare a concentrated stock solution (e.g., 10-20 mM) in sterile,

nuclease-free water. Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C.[2] While some sources

suggest that stock solutions may be stable for up to one month at -20°C and six months at

-80°C, this has not been definitively validated. It is best practice to use freshly prepared stock

solutions whenever possible.

Q5: What is the recommended working concentration for ARL67156 in cell-based assays?

The effective working concentration of ARL67156 can vary depending on the cell type, the

expression level of ectonucleotidases, and the specific experimental conditions. However, a

common concentration range used in the literature is 50-100 μM.[3] It is always recommended

to perform a dose-response experiment to determine the optimal concentration for your specific

assay.

Data Presentation
Table 1: Solubility of ARL67156 Trisodium Salt

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

Water 20 15.78

DMSO
Soluble (exact limit

not specified)

Soluble (exact limit

not specified)
[2]

Table 2: Inhibition Constants (Ki) of ARL67156 for Human Ectonucleotidases

Enzyme Ki (μM) Reference

NTPDase1 (CD39) 11 [1]

NTPDase3 18 [1]

NPP1 12 [1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM ARL67156 Stock
Solution in Water
Materials:

ARL67156 trisodium salt (powder)

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass: Determine the mass of ARL67156 trisodium salt needed to

prepare your desired volume of a 10 mM stock solution. The molecular weight of ARL67156

trisodium salt is approximately 785.06 g/mol .

Weigh the compound: Carefully weigh the calculated amount of ARL67156 trisodium salt

powder in a sterile microcentrifuge tube.

Add solvent: Add the appropriate volume of sterile, nuclease-free water to the tube.

Dissolve: Vortex the solution until the powder is completely dissolved. Gentle warming (e.g.,

to 37°C) may assist in dissolution, but avoid excessive heat.

Aliquot: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

Store: Store the aliquots at -20°C or -80°C.

Protocol 2: General Protocol for Use of ARL67156 in a
Cell-Based Assay
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Materials:

Cultured cells

Appropriate cell culture medium

10 mM ARL67156 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed your cells in a multi-well plate at the desired density and allow them to

adhere and grow overnight.

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

ARL67156 stock solution. Prepare a working solution by diluting the stock in the appropriate

cell culture medium to the desired final concentration (e.g., 50-100 μM).

Pre-incubation (Optional): Remove the old medium from the cells and wash once with PBS.

Add the medium containing the desired concentration of ARL67156 and pre-incubate the

cells for a specific period (e.g., 15-30 minutes) at 37°C in a CO₂ incubator.

Stimulation: After pre-incubation, add your stimulus (e.g., ATP, ADP) to the wells.

Incubation: Incubate for the desired experimental time.

Assay: Proceed with your downstream analysis (e.g., measuring signaling pathway

activation, cell viability, etc.).

Mandatory Visualization
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Caption: Ectonucleotidase signaling pathway and the inhibitory action of ARL67156.
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Caption: Troubleshooting workflow for ARL67156 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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